![molecular formula C25H30N4O4S B7453845 N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide](/img/structure/B7453845.png)
N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide, also known as AZP-531, is a small molecule drug that has been synthesized and studied for its potential therapeutic effects on metabolic disorders like obesity and diabetes.
Mechanism of Action
N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide works by targeting the ghrelin receptor, which is involved in the regulation of appetite, energy balance, and glucose metabolism. By activating the ghrelin receptor, N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide increases the secretion of growth hormone and insulin-like growth factor 1, which can improve glucose metabolism and reduce body weight.
Biochemical and Physiological Effects
N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide has been shown to have several biochemical and physiological effects, including increased insulin sensitivity, improved glucose metabolism, and reduced body weight. It has also been shown to increase the secretion of growth hormone and insulin-like growth factor 1, which can have beneficial effects on bone density and muscle mass.
Advantages and Limitations for Lab Experiments
One advantage of using N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide in lab experiments is that it has been well-characterized and studied extensively in animal models and clinical trials. However, one limitation is that it may not be suitable for all types of metabolic disorders or patient populations.
Future Directions
There are several future directions for research on N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide, including:
- Further studies on the safety and efficacy of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide in different patient populations
- Investigation of the long-term effects of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide on glucose metabolism and body weight
- Development of more potent and selective ghrelin receptor agonists
- Studies on the potential use of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide in combination with other drugs for the treatment of metabolic disorders.
In conclusion, N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide is a promising drug candidate for the treatment of metabolic disorders like obesity and diabetes. Its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits have been extensively studied in animal models and clinical trials. Further research is needed to fully understand its safety and efficacy in different patient populations and to explore its potential use in combination with other drugs.
Synthesis Methods
The synthesis of N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide involves several steps, starting with the reaction of 2-methoxyphenylboronic acid with 1-bromo-5-chloropentane to form 5-chloro-1-(2-methoxyphenyl)pentane. This compound is then reacted with sodium azide to form 5-azidopentan-1-ol, which is then converted to 5-azepanyl-1-ol. The final step involves the reaction of 5-azepanyl-1-ol with 2-methoxy-5-sulfonylphenyl isocyanate and 1-phenyl-4-pyrazolecarboxylic acid to form N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide.
Scientific Research Applications
N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide has been studied extensively for its potential therapeutic effects on metabolic disorders like obesity and diabetes. It has been shown to improve glucose metabolism, reduce body weight, and improve insulin sensitivity in animal models. In a randomized, double-blind, placebo-controlled clinical trial, N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide was found to improve glucose control and reduce body weight in obese patients with type 2 diabetes.
properties
IUPAC Name |
N-[5-(azepan-1-ylsulfonyl)-2-methoxyphenyl]-3-(1-phenylpyrazol-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O4S/c1-33-24-13-12-22(34(31,32)28-15-7-2-3-8-16-28)17-23(24)27-25(30)14-11-20-18-26-29(19-20)21-9-5-4-6-10-21/h4-6,9-10,12-13,17-19H,2-3,7-8,11,14-16H2,1H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKKZCACNJNLMKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCCCCC2)NC(=O)CCC3=CN(N=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.